molecular formula C8H15Cl2NO B8800028 N,N-Diisopropyldichloroacetamide CAS No. 5326-93-2

N,N-Diisopropyldichloroacetamide

Cat. No. B8800028
CAS RN: 5326-93-2
M. Wt: 212.11 g/mol
InChI Key: GWCFWYFGDBHVGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-Diisopropyldichloroacetamide is a useful research compound. Its molecular formula is C8H15Cl2NO and its molecular weight is 212.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-Diisopropyldichloroacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-Diisopropyldichloroacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5326-93-2

Product Name

N,N-Diisopropyldichloroacetamide

Molecular Formula

C8H15Cl2NO

Molecular Weight

212.11 g/mol

IUPAC Name

2,2-dichloro-N,N-di(propan-2-yl)acetamide

InChI

InChI=1S/C8H15Cl2NO/c1-5(2)11(6(3)4)8(12)7(9)10/h5-7H,1-4H3

InChI Key

GWCFWYFGDBHVGX-UHFFFAOYSA-N

Canonical SMILES

CC(C)N(C(C)C)C(=O)C(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diisopropylamine (6.8 g) (0.068 mol) and 6.8 g. of triethylamine in 100 ml of anhydrous benzene was added dropwise at 15° C. with stirring and ice-bath cooling, dichloroacetyl chloride (10.0 g, 0.068 mol). The solution was stirred overnight at room temperature. The benzene solution was washed successively with 10% HCl, H2O sodium hydroxide and saturated NaCl solution and was dried over anhydrous MgSO4. The solvent was distilled off, yielding 4.9 g. of liquid product, which infrared absorption spectra indicated to be substantially pure. No further purification was considered to be necessary for the purpose of this invention.
Quantity
6.8 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three

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